![molecular formula C9H7NOS B8766644 1-(Thieno[3,2-c]pyridin-2-yl)ethanone](/img/structure/B8766644.png)
1-(Thieno[3,2-c]pyridin-2-yl)ethanone
Cat. No. B8766644
M. Wt: 177.22 g/mol
InChI Key: DBEXVMFCZIRMFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09090625B2
Procedure details
A solution of thieno[3,2-c]pyridine (5.0 g) in 75 mL THF (tetrahydrofuran) was cooled to −45° C. in a CH3CN/dry ice bath. n-Butyllithium (1.6M in hexanes) (35.0 ml) was added dropwise maintaining the internal temperature at or below −40° C. The addition took about 45 minutes. The reaction was stirred for 1 hour at −45° C. N-methyl-N-methoxyacetamide in 5 mL THF was added and as a result the reaction warmed to −30° C. The reaction was stirred at −45° C. for 1.5 hours. The reaction was quenched with saturated NH4Cl. The aqueous layer had a pH of about 8. The aqueous layer was extracted three times into EtOAc. The combined organic extracts were washed with brine and dried over MgSO4. The material was filtered, concentrated on a rotary evaporator and subjected to column chromatography (Biotage Horizon system, 120 g Analogix column, equilibrate with hexanes, elute with 50% EtOAc/hexanes). The most pure fractions were concentrated on a rotary evaporator and then triturated with Et2O to remove some color and collect a pale orange solid by filtration (2.667 g).
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:9]2[CH:8]=[CH:7][N:6]=[CH:5][C:4]=2[CH:3]=[CH:2]1.C([Li])CCC.CN(OC)[C:17](=[O:19])[CH3:18]>O1CCCC1>[S:1]1[C:9]2[CH:8]=[CH:7][N:6]=[CH:5][C:4]=2[CH:3]=[C:2]1[C:17](=[O:19])[CH3:18]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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S1C=CC=2C=NC=CC21
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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35 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C(C)=O)OC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-45 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 1 hour at −45° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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maintaining the internal temperature at or below −40° C
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ADDITION
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Type
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ADDITION
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Details
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The addition
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CUSTOM
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Type
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CUSTOM
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|
Details
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as a result the reaction
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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warmed to −30° C
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STIRRING
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Type
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STIRRING
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Details
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The reaction was stirred at −45° C. for 1.5 hours
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with saturated NH4Cl
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted three times into EtOAc
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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The material was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated on a rotary evaporator
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WASH
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Type
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WASH
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Details
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subjected to column chromatography (Biotage Horizon system, 120 g Analogix column, equilibrate with hexanes, elute with 50% EtOAc/hexanes)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The most pure fractions were concentrated on a rotary evaporator
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CUSTOM
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Type
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CUSTOM
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|
Details
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triturated with Et2O
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CUSTOM
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Type
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CUSTOM
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Details
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to remove some color
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CUSTOM
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Type
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CUSTOM
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|
Details
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collect a pale orange solid
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FILTRATION
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Type
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FILTRATION
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Details
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by filtration (2.667 g)
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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Type
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Smiles
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S1C(=CC=2C=NC=CC21)C(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
